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Compound of Interest

Compound Name: 6-Methylpyridazin-4-ol

CAS No.: 22390-44-9

Cat. No.: B3040654

Get Quote

Executive Summary & Chemical Profile[2]
6-Methylpyridazin-4-ol (CAS: 18515-43-0), often utilized as a scaffold in fragment-based drug

discovery, presents specific disposal challenges due to its nitrogen-rich heterocyclic structure.

[1][2] Unlike simple organic solvents, pyridazine derivatives possess significant thermal stability

and potential aquatic toxicity.

Proper disposal is not merely a regulatory checkbox; it is a mechanism to prevent the release

of persistent nitrogenous compounds into the water table. This guide moves beyond the

standard SDS to provide an operational workflow for the cradle-to-grave management of this

compound.

Chemical Identity & Tautomeric Considerations
IUPAC Name: 6-Methylpyridazin-4-ol[1][2]

Synonyms: 6-Methyl-4-hydroxypyridazine[1][2]

Molecular Formula: C₅H₆N₂O[1][2]
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Key Property:Tautomerism. In solution, this compound exists in equilibrium between its enol

(hydroxy) and keto (pyridazinone) forms.

Operational Impact: The keto form significantly alters solubility profiles, potentially causing

unexpected precipitation in non-polar organic waste lines. Always assume the compound

is present as a solid precipitate in organic mixtures.

Hazard Classification (GHS)[2]
Signal Word:WARNING

Hazard Statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Pre-Disposal Characterization & Segregation[1][2]
Before removing the compound from the bench, you must characterize the waste stream. 6-
Methylpyridazin-4-ol is amphoteric; its solubility is pH-dependent.[1][2]

The Segregation Decision Matrix
Use the following logic to determine the correct waste container.
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Waste State containing
6-Methylpyridazin-4-ol

Is it a Solid?

Solid Waste Stream
(High Temp Incineration)

Yes (Pure or Debris)

Is it a Liquid?

No

Primary Solvent Base?

Halogenated
(DCM, Chloroform)

>10% Halogens

Non-Halogenated
(MeOH, DMSO, Acetone)

Organics

Aqueous
(Water, Buffers)

Water based

Halogenated Organic Waste
(Code: F002/D019)

Non-Halogenated Organic Waste
(Code: F003/F005)

Aqueous Toxic Waste
(DO NOT SEWER)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 6-Methylpyridazin-4-ol waste streams.[1][2] Note

that aqueous streams must not be poured down the drain due to heterocyclic persistence.

Operational Disposal Procedures
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A. Solid Waste (Pure Compound & Contaminated Debris)
Scenario: Expired stock powder, contaminated gloves, weighing boats, or paper towels from

spill cleanup.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar.[2] Avoid glass

for solid waste to prevent breakage during compaction.[2]

Labeling:

Primary Constituent: "Solid Debris contaminated with 6-Methylpyridazin-4-ol."[1][2]

Hazard Checkbox: Toxic, Irritant.

Deactivation (Optional but Recommended): If disposing of significant quantities (>5g) of pure

powder, wet the solid slightly with water/vermiculite mixture to prevent dust generation

(aerosolization) during downstream handling.

Final Disposition:Incineration. Landfilling is not acceptable for nitrogen heterocycles due to

leaching potential.

B. Liquid Waste (Reaction Mixtures & Mother Liquors)
Scenario: Post-reaction mixtures in DMSO, Methanol, or DCM.

Compatibility Check: Ensure the waste container does not contain strong oxidizers (e.g.,

Nitric Acid, Peroxides). Pyridazines can react exothermically with strong oxidizers, potentially

evolving NOx gases.

Solubility Management:

Risk:[2][4] As solvents evaporate in the waste container, 6-Methylpyridazin-4-ol may

precipitate/crystallize, forming a "sludge" at the bottom.[1][2]

Action: Rinse the reaction vessel with a small amount of Methanol or Acetone before

adding to the waste. This co-solvent helps maintain solubility in the waste drum.

Aqueous Waste (HPLC Effluent):
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NEVER pour aqueous solutions of this compound down the sink.

Collect in "Aqueous Toxic" carboys.[2]

Adjust pH to neutral (pH 6-8) if the solution is highly acidic/basic to minimize container

corrosion, unless the specific waste stream requires otherwise.[2]

C. Regulatory & RCRA Coding (USA Context)
While 6-Methylpyridazin-4-ol is not explicitly "P-listed" or "U-listed" by the EPA, it must be

characterized by the generator.[1][2]

Waste Category
Recommended RCRA
Code

Rationale

Pure Substance D001 (if ignitable) or N.O.S.
Treat as characteristic

hazardous waste.[1][2]

In Acetone/MeOH F003 / F005 Driven by the solvent carrier.

In DCM F002
Driven by the halogenated

solvent.[1]

Aqueous Solution Non-RCRA Regulated / Toxic*

State regulations vary.[1] Best

practice: Manage as

hazardous chemical waste.[2]

Note: Always consult your institution's EHS officer for local state codes (e.g., California waste

codes are more stringent).[1]

Emergency Contingencies: Spills & Exposure[2]
Spill Cleanup Protocol (Bench Scale < 100g)

Isolate: Evacuate the immediate area. Post "Do Not Enter" signage.[2]

PPE Upgrade: Wear nitrile gloves (double gloved), lab coat, and safety goggles. If powder is

fine/dusty, use an N95 or P100 respirator.

Containment:
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Solid: Cover with wet paper towels to prevent dust.[2] Scoop into a bag.

Liquid: Surround with absorbent pads or vermiculite.[2]

Decontamination:

Scrub the surface with a 10% bleach solution followed by a water rinse. The hypochlorite

helps degrade the heterocyclic ring structure.

Collect all cleanup materials into the Solid Waste stream (see Section 3A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [6-Methylpyridazin-4-ol: Comprehensive Disposal &
Handling Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3040654/docs#6-methylpyridazin-4-ol-
comprehensive-disposal-handling-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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